5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
Overview
Description
5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a chemical compound with the CAS Number: 450841-30-2 . It has a molecular weight of 227.06 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7BrN2O/c1-5-7(9)3-6(4-10)8(12)11(5)2/h3H,1-2H3 . This indicates that the compound has a pyridine ring with bromine, methyl, and nitrile substituents.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Crystal Structure Analysis
5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile and its derivatives have been extensively studied for their crystal structures. These studies involve examining the molecular interactions, such as hydrogen bonds and π interactions, that contribute to the crystal packing and stability of these compounds. For instance, certain derivatives demonstrate the formation of dimers through N—H⋯N hydrogen bonds and layers via various intermolecular interactions (Naghiyev et al., 2022).
Optical and Electronic Properties
These compounds are also studied for their unique optical and electronic properties. They show promise in optoelectronic applications due to their photosensitivity and ability to form heterojunctions. For instance, some derivatives exhibit direct optical transitions and increased photocurrent with rising illumination intensity, suggesting potential use in optoelectronic devices (Roushdy et al., 2019).
Chemical Properties and Interactions
The chemical properties, such as density, sound speed, and viscosity of dihydropyridine derivatives, have been characterized in different solvents. These properties are crucial for understanding the solute-solvent and solute-solute interactions, providing insights into the structural behavior of these compounds in different environments (Baluja & Talaviya, 2016).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-bromo-1,6-dimethyl-2-oxopyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-5-7(9)3-6(4-10)8(12)11(5)2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQTOEFNGSMKRJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=O)N1C)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
450841-30-2 |
Source
|
| Record name | 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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